1-(cyclopropylacetyl)-N-[3-(1H-pyrazol-1-yl)phenyl]prolinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclopropylacetyl)-N-[3-(1H-pyrazol-1-yl)phenyl]prolinamide, commonly known as CPP, is a proline derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP is a small molecule that has been shown to modulate various biological pathways, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of CPP is not fully understood, but it is thought to modulate various biological pathways such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. CPP has been shown to inhibit the activity of various enzymes such as IKKβ and STAT3, which are involved in these pathways. In addition, CPP has been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
CPP has been shown to have various biochemical and physiological effects in vitro and in vivo. CPP has been shown to inhibit the proliferation of cancer cells and induce apoptosis by activating caspase-3 and caspase-9. In addition, CPP has been shown to have anti-inflammatory effects by modulating the expression of various cytokines and chemokines such as TNF-α, IL-1β, and IL-6. CPP has also been investigated for its potential neuroprotective effects in various models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of CPP is its small size, which allows it to penetrate cells and tissues more easily than larger molecules. In addition, CPP has been shown to have low toxicity and good stability, making it a promising candidate for drug development. However, one of the limitations of CPP is its low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the mechanism of action of CPP and its potential side effects.
Future Directions
There are many potential future directions for research on CPP. One area of interest is the development of CPP-based drugs for the treatment of cancer, inflammation, and neurological disorders. In addition, more research is needed to fully understand the mechanism of action of CPP and its potential side effects. Other potential future directions include the synthesis of CPP analogs with improved pharmacological properties and the development of new methods for the administration of CPP in vivo.
Conclusion:
CPP is a promising small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP has been shown to modulate various biological pathways and has been investigated for its potential anti-cancer, anti-inflammatory, and neuroprotective effects. While more research is needed to fully understand the mechanism of action of CPP and its potential side effects, CPP represents a promising candidate for drug development in various diseases.
Synthesis Methods
The synthesis of CPP involves the condensation of cyclopropylacetic acid with 3-(1H-pyrazol-1-yl)aniline, followed by the addition of proline amide. This reaction is carried out in the presence of a coupling agent and a base, and the final product is purified using column chromatography. The yield of CPP is typically around 50-60%, and the purity can be confirmed using various analytical techniques such as NMR and HPLC.
Scientific Research Applications
CPP has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. CPP has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. In addition, CPP has been shown to have anti-inflammatory effects by modulating the expression of various cytokines and chemokines. CPP has also been investigated for its potential neuroprotective effects in various models of neurodegenerative diseases.
properties
IUPAC Name |
1-(2-cyclopropylacetyl)-N-(3-pyrazol-1-ylphenyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c24-18(12-14-7-8-14)22-10-2-6-17(22)19(25)21-15-4-1-5-16(13-15)23-11-3-9-20-23/h1,3-5,9,11,13-14,17H,2,6-8,10,12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFILKKCMTHLOBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)CC2CC2)C(=O)NC3=CC(=CC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.